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Compound of Interest

Compound Name: 2,5-Dihydroxyterephthalic acid

Cat. No.: B184320

Essential Safety and Handling Guide for 2,5-
Dihydroxyterephthalic Acid

This guide provides crucial safety, handling, and disposal protocols for laboratory professionals
working with 2,5-Dihydroxyterephthalic acid. Adherence to these procedures is vital for
ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

2,5-Dihydroxyterephthalic acid is a solid, combustible chemical that requires careful handling
to avoid irritation and other health effects.[1] The primary hazards are associated with skin,
eye, and respiratory contact.[1][2][3]

Table 1: Hazard Summary for 2,5-Dihydroxyterephthalic Acid

Hazard Classification GHS Code Description

Causes skin irritation.[1][2]

[3]

Skin Irritation H315

Causes serious eye irritation.

Eye Irritation H319
[11[2][3]

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation.[1][2][3] |
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Operational and Personal Protective Equipment
(PPE) Plan

A systematic approach to handling, combined with the correct PPE, is the most effective way to
manage the risks associated with 2,5-Dihydroxyterephthalic acid.

Personal Protective Equipment (PPE) Requirements

Selection of appropriate PPE is the first line of defense against chemical exposure. Equipment
must meet established safety standards such as EN (European Norm) or NIOSH (National
Institute for Occupational Safety and Health) guidelines.[1][3]

Table 2: Recommended PPE for Handling 2,5-Dihydroxyterephthalic Acid

. Standard Operations Large Scale / Spill
Protection Type
(Small Scale) Response

Safety glasses with side- .
. Chemical safety goggles
Eye/Face shields or goggles (EN 166

. and/or a full-face shield.[4]
compliant).[1][3]

] ] ) Heavy chemical-resistant
Chemical-resistant protective )
Hand gloves (e.g., Neoprene, Silver

gloves (e.g., Nitrile).[1][2] Shield).[4][5]

Chemical-resistant apron or
Body Long-sleeved lab coat.[1][4]
coveralls (e.g., Tychem).[4][5]

| Respiratory | Not required if handled in a well-ventilated area or chemical fume hood.[1] |
NIOSH/MSHA-approved respirator with a particulate filter (e.g., N95) or a self-contained
breathing apparatus (SCBA) for major spills.[1] |

Step-by-Step Handling Protocol

1. Preparation and Pre-Handling:

o Ventilation Check: Ensure work is conducted in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize dust inhalation.[2][6][7]
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» PPE Inspection: Before use, inspect all PPE for signs of damage or degradation. Ensure
gloves are free of punctures.[3]

» Emergency Equipment: Locate and verify the functionality of the nearest eyewash station
and safety shower.[8]

» Review SDS: Always review the Safety Data Sheet (SDS) before handling the chemical.[8][9]
2. Handling 2,5-Dihydroxyterephthalic Acid:

e Avoid Dust Formation: Handle the solid chemical carefully to prevent the generation of dust.
[11[3][6][7] The enrichment of fine dust can create an explosion hazard.[2]

o Prevent Contact: Avoid all direct contact with the skin, eyes, and clothing.[1][3][7]
e Hygiene: Do not eat, drink, or smoke in the work area.[1][2]

o Storage: Keep the container tightly sealed in a dry, cool, and well-ventilated location when
not in use.[1][3][6]

3. Post-Handling Procedures:

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.[2][3]

o Clothing: Remove and wash any contaminated clothing before reuse.[1]
o Waste Collection: Collect all chemical waste in a designated, properly labeled container.

Emergency and Disposal Plans

Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency First Aid Procedures

Table 3: First Aid for Exposure to 2,5-Dihydroxyterephthalic Acid
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Exposure Route First Aid Instructions

Move the individual to fresh air. If

breathing is difficult or has stopped,
Inhalation provide artificial respiration. Seek

medical attention if symptoms arise.[1][3]

[6]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1][6]

Rinse cautiously with water for at least 15

minutes, making sure to flush under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][3][6]

| Ingestion | Do not induce vomiting. Clean the mouth with water and then drink plenty of water.
Seek medical attention if symptoms occur.[1][3][6] |

Spill and Disposal Protocol

1. Spill Containment and Cleanup:
o Evacuate: For large spills, evacuate non-essential personnel from the area.
» Ventilate: Ensure the area is well-ventilated.

o Equip: Wear the appropriate PPE as outlined for "Large Scale / Spill Response” in Table 2.[1]
[3]

o Clean: Gently sweep or shovel the spilled solid material into a suitable, labeled container for
disposal. Avoid actions that create dust.[1][6]

o Environmental Protection: Prevent the spilled material from entering drains or waterways.[3]

[7]

2. Waste Disposal Plan:
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o Containerization: Dispose of waste 2,5-Dihydroxyterephthalic acid and any contaminated
materials (e.g., gloves, wipes) in a clearly labeled, sealed container for hazardous chemical
waste.[6]

o Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name.

» Disposal Route: Dispose of the waste through a licensed chemical destruction plant or an
approved waste disposal facility, in accordance with all local, state, and federal regulations.
[6][7] Do not dispose of it down the drain.[3][6] Contaminated packaging should be treated as
hazardous waste itself.[2]

Safety Workflow Visualization

The following diagram illustrates the procedural workflow for safely handling 2,5-
Dihydroxyterephthalic acid from preparation through final disposal.
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Caption: Workflow for handling 2,5-Dihydroxyterephthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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